2-{[4-benzyl-5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: 2-[[4-benzyl-5-[(4-methoxyphenyl)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H20N4O2S/c1-25-16-9-7-14(8-10-16)11-18-21-22-19(26-13-17(20)24)23(18)12-15-5-3-2-4-6-15/h2-10H,11-13H2,1H3,(H2,20,24)
• InChI Key: YZECKSQOYBORGM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2=NN=C(N2CC3=CC=CC=C3)SCC(=O)N
• Molecular Formula: C19H20N4O2S
• Molecular Weight: 368.5 g/mol

Description

Synthesis Analysis

The synthesis of related heterocyclic compounds typically involves multi-step chemical processes, starting from base compounds such as 2-[3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazol-4-yl]acetohydrazide. These processes may include cyclization, aminomethylation, and further functional group transformations to obtain the desired product (Bekircan, Ülker, & Menteşe, 2015).

Molecular Structure Analysis

The molecular structure of compounds within this chemical class is characterized by spectroscopic methods such as IR, 1H NMR, 13C NMR, elemental analysis, and mass spectral studies. These methods provide detailed insights into the molecular framework, including the arrangement of atoms and the presence of functional groups that define the compound's reactivity and interaction potential (Bekircan et al., 2015).

Chemical Reactions and Properties

Compounds like "2-{[4-benzyl-5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl]thio}acetamide" undergo various chemical reactions, including cyclization and aminomethylation. These reactions are crucial for modifying the compound's structure to achieve desired biological activities or physical-chemical properties. The reactivity is significantly influenced by the triazole core and the thioacetamide group, which can participate in nucleophilic substitutions and other reaction types (Bekircan et al., 2015).

Scientific Research Applications

• Chemical Synthesis and Applications in Pharmaceutical Products

  • The acetamide moiety, similar to the one in the queried compound, is common in pharmaceutical products. New reagents like p-methoxybenzyl and 2,4-dimethoxybenzyl N-acetylcarbamate potassium salts have been developed. These compounds, including the mentioned acetamide derivative, act as equivalents of N-acetamide nucleophiles. They are stable, easy to handle, and react with various alkyl halides and sulfonates, showing potential in synthetic studies of natural and pharmaceutical products (Sakai et al., 2022).

• Synthesis of Complex Carbohydrate Structures

  • Research has demonstrated the synthesis of complex carbohydrate structures using similar acetamide derivatives. These include the creation of synthetic mucin fragments, where benzyl and methoxybenzyl derivatives play a crucial role. This is significant in the study of carbohydrates and their potential applications in medical and biological research (Thomas et al., 1988).

• Role in Anticancer Research

  • The compound's derivatives have been explored for their potential anticancer properties. For instance, 4-amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives have been synthesized and evaluated against various cancer types, highlighting the compound's relevance in oncology research (Bekircan et al., 2008).

• Enzyme Inhibition Studies

  • Variants of the compound have been studied for their inhibitory effects on enzymes like lipase and α-glucosidase. This research is crucial in understanding the compound's potential applications in treating diseases related to these enzymes (Bekircan et al., 2015).

• Photoreactivity and Applications in Photochemistry

  • The compound's derivatives have been used to study photoreactivity, particularly in molecules with substituted nitrobenzyl groups. This research is important in the fields of photochemistry and the development of light-responsive materials (Katritzky et al., 2003).